Cas no 51652-35-8 (5-Methoxy-2,4-dinitrophenol)

• Product Name: 5-Methoxy-2,4-dinitrophenol
• CAS No: 51652-35-8
• MF: C₇H₆N₂O₆
• MW: 214.132341861725
• CID: 375212
• PubChem ID: 266795
• Update Time: 2025-04-19

5-Methoxy-2,4-dinitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2,4-dinitrophenol
• 2,4-Dinitro-5-methoxyphenol
• Phenol,5-methoxy-2,4-dinitro-
• 4,6-dinitro-3-methoxyphenol
• 4.6-dinitro-3-hydroxy-1-methoxy-benzene
• 4.6-Dinitro-3-hydroxy-1-methoxy-benzol
• 4.6-Dinitro-resorcinmonomethylaether
• 5-methoxy-2,4-dinitro-phenol
• Phenol,5-methoxy-2,4-dinitro
• NSC105592
• AKOS016009881
• IASWEPJOUWXONE-UHFFFAOYSA-N
• SCHEMBL9005383
• DTXSID20295799
• NSC-105592
• A828711
• 51652-35-8
• FT-0620553
• Phenol, 5-methoxy-2,4-dinitro-

• Inchi： 1S/C7H6N2O6/c1-15-7-3-6(10)4(8(11)12)2-5(7)9(13)14/h2-3,10H,1H3
• InChI Key： IASWEPJOUWXONE-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1[N+](=O)[O-])[N+](=O)[O-])O

Computed Properties

• Exact Mass: 214.02300
• Monoisotopic Mass: 214.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.7
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.579
• Melting Point: 107-109
• Boiling Point: 397.5°Cat760mmHg
• Flash Point: 194.2°C
• Refractive Index: 1.624
• PSA: 121.10000
• LogP: 2.26360

5-Methoxy-2,4-dinitrophenol Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22